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This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals interested in utilizing CRISPR-Cas9 technology to

investigate the multifaceted functions of Polyglutamine-Binding Protein 1 (PQBP1).

Introduction to PQBP1
Polyglutamine-Binding Protein 1 (PQBP1) is a highly conserved protein implicated in a range of

critical cellular processes. Primarily located in the nucleus, PQBP1 plays significant roles in

regulating gene transcription and pre-mRNA splicing by interacting with RNA polymerase II and

components of the spliceosome.[1][2][3] Mutations in the PQBP1 gene are the cause of

Renpenning syndrome, an X-linked intellectual disability (XLID) characterized by microcephaly

and cognitive impairment.[3][4] Beyond its roles in neurodevelopment, emerging research has

identified PQBP1 as a key player in the innate immune system, where it acts as a cytosolic

sensor for viral DNA and pathological proteins, triggering the cGAS-STING signaling pathway.

[2][3][5] Furthermore, studies have revealed its involvement in modulating the FGF signaling

pathway, which is crucial for embryonic development.[1]

The CRISPR-Cas9 system offers a powerful and precise tool for creating knockout cell lines,

enabling researchers to dissect the specific contributions of PQBP1 to these diverse biological

pathways.

Application Note 1: Investigating PQBP1's Role in
Transcription and mRNA Splicing
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Objective: To elucidate the function of PQBP1 in gene regulation by creating a PQBP1

knockout cell line and analyzing subsequent changes in the transcriptome and splicing

patterns.

Experimental Workflow for PQBP1 Knockout
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Phase 1: Design & Preparation

Phase 2: Gene Editing

Phase 3: Validation

Phase 4: Functional Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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